Cas no 26377-76-4 ((1H-indol-3-ylsulfanyl)methanimidamide hydroiodide)

(1H-Indol-3-ylsulfanyl)methanimidamide hydroiodide is a specialized organic compound featuring an indole core functionalized with a sulfanyl-methanimidamide group and stabilized as a hydroiodide salt. Its structural design combines the reactivity of the indole moiety with the nucleophilic potential of the sulfanyl and amidine functionalities, making it valuable in synthetic chemistry and pharmaceutical research. The hydroiodide form enhances solubility and stability, facilitating handling in various reaction conditions. This compound is particularly useful as an intermediate in heterocyclic synthesis, enabling the construction of complex molecular architectures. Its well-defined reactivity profile supports applications in medicinal chemistry, including the development of biologically active indole derivatives.
(1H-indol-3-ylsulfanyl)methanimidamide hydroiodide structure
26377-76-4 structure
Product Name:(1H-indol-3-ylsulfanyl)methanimidamide hydroiodide
CAS No:26377-76-4
MF:C9H10IN3S
MW:319.16527223587
MDL:MFCD00012688
CID:288918
PubChem ID:2770945
Update Time:2025-06-08

(1H-indol-3-ylsulfanyl)methanimidamide hydroiodide Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,1H-indol-3-yl ester, hydriodide (1:1)
    • S[3-Indolyl]isothiuronium Iodide
    • (1H-Indol-3-ylsulfanyl)methanimidamide hydroiodide
    • 1H-indol-3-yl carbamimidothioate,hydroiodide
    • 2-1H-indol-3-ylisothiourea
    • EINECS 247-638-8
    • indolylsulfanylmethanimidamidehydroiodide
    • monohydroiodide
    • S-(3-indolyl)isothiourea hydrogeniodide
    • S-(3-Indolyl)isothiouronium iodide
    • S-(3-indolyl)isothiuronium iodide
    • S-(indol-3-yl)isothiouronium iodide
    • LQKOQCZXEQTTIW-UHFFFAOYSA-N
    • MFCD00012688
    • 2-1H-Indol-3-ylisothiourea, monohydroiodide
    • J-504692
    • F1386-0175
    • 12W-5004
    • Carbamimidothioic acid, 1H-indol-3-yl ester, hydriodide (1:1)
    • DTXSID00180977
    • 26377-76-4
    • AKOS005069710
    • 1H-indol-3-yl carbamimidothioate;hydroiodide
    • 1H-indol-3-yl carbamimidothioate hydroiodide
    • EN300-235646
    • NS00028098
    • FT-0670342
    • G77366
    • (1H-indol-3-ylsulfanyl)methanimidamide hydroiodide
    • MDL： MFCD00012688
    • Inchi： 1S/C9H9N3S.HI/c10-9(11)13-8-5-12-7-4-2-1-3-6(7)8;/h1-5,12H,(H3,10,11);1H
    • InChI Key： LQKOQCZXEQTTIW-UHFFFAOYSA-N
    • SMILES： I.S(C(=N)N)C1=CNC2C=CC=CC=21

Computed Properties

  • Exact Mass: 318.96400
  • Monoisotopic Mass: 193.073893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 56.3

Experimental Properties

  • Melting Point: 214-216°C dec.
  • Boiling Point: 411.9°Cat760mmHg
  • Flash Point: 202.9°C
  • PSA: 90.96000
  • LogP: 3.95170

(1H-indol-3-ylsulfanyl)methanimidamide hydroiodide Security Information

  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT

(1H-indol-3-ylsulfanyl)methanimidamide hydroiodide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1H-indol-3-ylsulfanyl)methanimidamide hydroiodide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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TRC
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TRC
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TRC
I632500-5g
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5g
 $718.00 2023-05-18
TRC
I632500-10g
S[3-Indolyl]isothiuronium Iodide
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10g
 $1275.00 2023-05-18
Alichem
A199009527-5g
2-(1H-Indol-3-yl)isothiouronium iodide
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 $400.00 2023-09-02
Chemenu
CM333940-250mg
2-(1H-Indol-3-yl)isothiouronium iodide
 26377-76-4 95%+
250mg
 $100 2021-08-18
Chemenu
CM333940-1g
2-(1H-Indol-3-yl)isothiouronium iodide
 26377-76-4 95%+
1g
 $186 2021-08-18
Chemenu
CM333940-5g
2-(1H-Indol-3-yl)isothiouronium iodide
 26377-76-4 95%+
5g
 $558 2021-08-18
abcr
AB268810-1 g
(1H-Indol-3-ylsulfanyl)methanimidamide hydroiodide, 95%; .
 26377-76-4 95%
1 g
 €187.10 2023-07-20

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